Cas no 2167234-72-0 (3-(propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride)

• Product Name: 3-(propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride
• CAS No: 2167234-72-0
• MF: C₉H₁₈FNO₂S
• MW: 223.308125019073
• CID: 6172571
• PubChem ID: 165868717
• Update Time: 2025-05-21

3-(propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride
• [3-(propan-2-yl)piperidin-3-yl]methanesulfonyl fluoride
• EN300-1577226
• 2167234-72-0

• Inchi： 1S/C9H18FNO2S/c1-8(2)9(7-14(10,12)13)4-3-5-11-6-9/h8,11H,3-7H2,1-2H3
• InChI Key： LHOFAJRLOPFHDS-UHFFFAOYSA-N
• SMILES： S(CC1(CNCCC1)C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 223.10422815g/mol
• Monoisotopic Mass: 223.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride

3-(Propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride: A Comprehensive Overview

3-(Propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride, also known by its CAS number 2167234-72-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a piperidine ring substituted with a propan-2-yl group at the 3-position, along with a methanesulfonyl fluoride group attached to the same carbon atom. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of 3-(Propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride involves a series of well-defined organic reactions. The process typically begins with the preparation of the piperidine derivative, followed by the introduction of the propan-2-yl group through alkylation or acylation reactions. The final step involves the attachment of the methanesulfonyl fluoride group, which is achieved via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability.

One of the most notable applications of this compound is in the field of drug discovery. The piperidine ring is a common structural motif in many bioactive molecules, and the substitution pattern in this compound provides an excellent platform for exploring pharmacological activities. Researchers have demonstrated that 3-(Propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride exhibits potential as a lead compound for developing novel therapeutic agents. For instance, studies have shown that it can modulate key enzyme activities, making it a promising candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The methanesulfonyl fluoride group imparts reactivity that can be harnessed for synthesizing advanced materials such as polymers and nanoparticles. Recent research has focused on using this compound as a building block for constructing stimuli-responsive materials, which can change their properties in response to external stimuli like temperature or pH. These materials hold potential for applications in sensors, drug delivery systems, and smart textiles.

The chemical stability and reactivity of 3-(Propan-2-yl)piperidin-3-ylmethanesulfonyl fluoride have been extensively studied to optimize its performance in different environments. Experimental data indicate that the compound is stable under mild conditions but can undergo transformations under specific reaction conditions. For example, hydrolysis studies reveal that it decomposes into its corresponding sulfonic acid derivative in aqueous media, releasing hydrogen fluoride gas. This behavior underscores the importance of handling the compound with care to ensure safety and efficiency in industrial processes.

From an environmental perspective, understanding the fate and transport of 3-(Propan-2-yl)piperidin-3-y...